Cas no 639-43-0 (Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-)

Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)- structure
639-43-0 structure
Product Name:Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
CAS No:639-43-0
MF:C20H22N2O2
MW:322.400885105133
CID:515283
PubChem ID:10314057
Update Time:2025-04-19

Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)- Chemical and Physical Properties

Names and Identifiers

    • Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
    • 2,16,19,20-Tetradehydrocuran-17-oic Acid Methyl Ester
    • cur-19-en-17-oic acid, 2,16-didehydro-, methyl ester, (19E)-
    • methyl (19E)-2,16-didehydrocur-19-en-17-oate
    • methyl (19E)-2,16,19,20-tetradehydrocuran-17-oate
    • Akuammicine; (-)-form
    • (-)-Akuammicine:Akuammicine
    • ConMedNP.185
    • (-)-akuammicine
    • 639-43-0
    • DTXSID30903914
    • RG055O00BG
    • UNII-RG055O00BG
    • Curan-17-oic acid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
    • NS00093684
    • Q15079655
    • AKUAMMICINE [MI]
    • Akuammicine
    • CHEBI:70499
    • AKUAMMICINE, (-)-
    • methyl (1R,11S,12E,17S)-12-ethylidene-8,14-diazapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2,4,6,9-tetraene-10-carboxylate
    • Inchi: 1S/C20H22N2O2/c1-3-12-11-22-9-8-20-14-6-4-5-7-15(14)21-18(20)17(19(23)24-2)13(12)10-16(20)22/h3-7,13,16,21H,8-11H2,1-2H3/b12-3-/t13-,16-,20+/m0/s1
    • InChI Key: AGZMFTKKLPHOMT-DUJTVWLASA-N
    • SMILES: O(C)C(C1=C2[C@@]3(C4C=CC=CC=4N2)CCN2C/C(=C/C)/[C@@H]1C[C@H]23)=O

Computed Properties

  • Exact Mass: 322.168127949g/mol
  • Monoisotopic Mass: 322.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.29
  • Melting Point: 182°
  • Boiling Point: 480.7°Cat760mmHg
  • Flash Point: 244.5°C
  • Refractive Index: 1.661
  • pka: 7.45(at 25℃)
  • Specific Rotation: D16 -745° (c = 0.994 in ethanol)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent